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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of N-nitroso-
furosemide reference standard in analytical testing and research. N-nitroso-furosemide is a

nitrosamine impurity that can form in furosemide-containing drug products. Due to the potential

carcinogenic nature of nitrosamine impurities, regulatory agencies require strict control of their

levels in pharmaceuticals.[1][2] The N-nitroso-furosemide reference standard is crucial for the

development, validation, and routine application of analytical methods to ensure the safety and

quality of furosemide products.[3]

Principle Applications
The primary application of the N-nitroso-furosemide reference standard is in the field of

pharmaceutical analysis, specifically for:

Analytical Method Development and Validation: As a certified reference material, it is used to

develop and validate sensitive and specific analytical methods, such as Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the detection and

quantification of N-nitroso-furosemide in furosemide active pharmaceutical ingredients

(APIs) and finished drug products.[3]

Quality Control (QC) Testing: In a routine QC environment, the reference standard is used to

confirm the identity and accurately measure the concentration of N-nitroso-furosemide,

ensuring that it does not exceed the acceptable limits set by regulatory authorities.[3] The
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U.S. Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-
nitroso-furosemide of 1500 ng/day.[3]

Impurity Profiling and Stability Studies: It is used to assess the impurity profile of furosemide

and to monitor the potential formation of N-nitroso-furosemide during the manufacturing

process and throughout the shelf-life of the drug product under various storage conditions.

Toxicological Research: While specific toxicological data for N-nitroso-furosemide is

limited, the reference standard can be used in in-vitro and in-vivo studies to investigate its

toxicological properties and to better understand the risks associated with its presence in

pharmaceuticals.

Toxicological Significance
N-nitroso compounds as a class are recognized as probable human carcinogens.[4] Their

carcinogenic activity is generally attributed to their metabolic activation by cytochrome P450

enzymes into reactive electrophilic species. These reactive intermediates can then alkylate

DNA, leading to mutations and the initiation of cancer if the DNA damage is not repaired.

Although specific carcinogenicity data for N-nitroso-furosemide is not readily available, its

structural relationship to other carcinogenic nitrosamines warrants the stringent control of its

levels in pharmaceutical products. A Material Safety Data Sheet for N-nitroso-furosemide
indicates that there is no data available for acute toxicity (oral LD50), skin corrosion/irritation,

carcinogenicity, or mutagenicity.[5]

General Mechanism of N-Nitrosamine Carcinogenicity
The following diagram illustrates the general metabolic activation pathway of N-nitrosamines

leading to DNA damage.
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General Metabolic Activation and Carcinogenic Mechanism of N-Nitrosamines
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Caption: General pathway of N-nitrosamine induced carcinogenesis.

Analytical Methodology: Quantification of N-Nitroso-
Furosemide by LC-MS/MS
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This section provides a detailed protocol for the quantification of N-nitroso-furosemide in

furosemide drug substance based on a method developed by Phenomenex.[1]

Experimental Workflow
The following diagram outlines the general workflow for the analysis of N-nitroso-furosemide.

Analytical Workflow for N-Nitroso-Furosemide Quantification
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Caption: Workflow for N-nitroso-furosemide analysis.

Materials and Reagents
N-Nitroso-Furosemide Reference Standard

Furosemide API or drug product

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ammonium Formate

Formic Acid

Water (LC-MS grade)

Polypropylene tubes (5 mL)

Syringe filters (0.22 µm PVDF)

Autosampler vials

Preparation of Standard Solutions
Stock Solution (1.00 mg/mL): Accurately weigh and dissolve 1.00 mg of N-Nitroso-
Furosemide reference standard in 1 mL of methanol in a 5 mL polypropylene tube.[1]

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock solution with a 50:50 (v/v) mixture of methanol and water to construct a

calibration curve.

Preparation of Sample Solutions
Sample Stock Solution (10 mg/mL Furosemide): Prepare a solution of the furosemide drug

substance or a powdered composite of the drug product in a suitable solvent to achieve a

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b13425972?utm_src=pdf-body-img
https://www.benchchem.com/product/b13425972?utm_src=pdf-body
https://www.benchchem.com/product/b13425972?utm_src=pdf-body
https://www.benchchem.com/product/b13425972?utm_src=pdf-body
https://www.benchchem.com/product/b13425972?utm_src=pdf-body
https://www.phenomenex.com/-/jssmedia/phxjss/data/media/documents/1657052779-tn0525-w.pdf?rev=ef0a7f035d5c4241bc617a642b933924
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13425972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentration of 10 mg/mL of furosemide.

Sample Working Solution (~1 mg/mL Furosemide): Aliquot 20 µL of the furosemide sample

stock solution and dilute it with 1.0 mL of a 50:50 (v/v) mixture of methanol and water.[1]

Vortex the sample for 10-15 minutes.[1]

Centrifuge the sample at 14,000 rpm for 5 minutes at 5 °C.[1]

Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial for

analysis.[1]

LC-MS/MS Instrumental Conditions
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Parameter Setting

LC System EXION LC 30 AD or equivalent

Column Kinetex™ Biphenyl 2.6 µm, 150 x 3.0 mm

Mobile Phase A
2 mM Ammonium Formate in water with 0.1 %

Formic Acid

Mobile Phase B
50:50 Methanol:Acetonitrile with 0.1% Formic

Acid

Gradient Time (min)

0.00

2.00

4.00

7.00

10.00

15.00

16.00

18.00

18.10

21.00

Flow Rate 0.5 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

MS System SCIEX 5500+ or equivalent

Ionization Mode Electrospray Ionization (ESI) - Positive

MRM Transitions To be optimized for N-Nitroso-Furosemide
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Table 1: LC-MS/MS parameters for the analysis of N-Nitroso-Furosemide.[1]

Method Validation Parameters
A comprehensive validation of the analytical method should be performed according to the

International Council for Harmonisation (ICH) Q2(R1) guidelines. The following parameters

should be evaluated:

Validation Parameter
Typical Acceptance
Criteria

Quantitative Data
(Example)

Specificity
No interference at the retention

time of N-nitroso-furosemide

Peak purity assessment and

comparison with blank

chromatograms

Limit of Quantitation (LOQ) Signal-to-noise ratio ≥ 10 1.857 ng/L (0.0053 PPM)[1]

Limit of Detection (LOD) Signal-to-noise ratio ≥ 3
Data not available in cited

sources

Linearity
Correlation coefficient (r²) ≥

0.99

To be determined over a

suitable concentration range

Accuracy (% Recovery)
Typically 80-120% for impurity

analysis

To be determined at multiple

concentration levels

Precision (% RSD)

Repeatability (Intra-day) and

Intermediate Precision (Inter-

day) RSD ≤ 15%

To be determined at multiple

concentration levels

Robustness

No significant change in

results with minor variations in

method parameters

To be evaluated by varying

parameters like flow rate,

column temperature, etc.

Table 2: Key method validation parameters and typical acceptance criteria for N-nitroso-
furosemide analysis.

Note: The quantitative data for LOD, Linearity, Accuracy, and Precision are not available in the

provided search results and should be established during method validation in the user's
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laboratory. The LOQ value is taken from a specific study and may vary depending on the

instrumentation and method conditions.[1]

Conclusion
The N-nitroso-furosemide reference standard is an indispensable tool for the pharmaceutical

industry to ensure the safety and quality of furosemide-containing medications. Its proper use

in validated analytical methods allows for the accurate monitoring and control of this potentially

carcinogenic impurity, thereby safeguarding public health. Researchers and drug development

professionals should adhere to the detailed protocols and validation requirements outlined in

this document and relevant regulatory guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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